Cas no 886923-93-9 (2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 886923-93-9
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 5477710
• PubChem ID: 18576772
• Update Time: 2025-10-31

2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(ethylsulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• 2-(2-ethylsulfonylbenzimidazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• AKOS024666028
• F2640-0128
• 886923-93-9
• 2-[2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C21H24N4O3S/c1-2-29(27,28)21-22-18-10-6-7-11-19(18)25(21)16-20(26)24-14-12-23(13-15-24)17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3
• InChI Key： PLBBSVWQXWBERB-UHFFFAOYSA-N
• SMILES： S(CC)(C1=NC2C=CC=CC=2N1CC(N1CCN(C2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to Compound CAS No. 886923-93-9: 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one

2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 886923-93-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as a benzodiazepine derivative, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one is composed of a benzodiazepine core, an ethanesulfonyl group, and a phenylpiperazine moiety. The benzodiazepine ring system is a well-known scaffold in medicinal chemistry due to its ability to modulate the central nervous system (CNS). The ethanesulfonyl group adds polarity and potentially influences the compound's pharmacokinetic properties, while the phenylpiperazine moiety is known for its interaction with various neurotransmitter receptors.

The synthesis of 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one typically involves multi-step reactions. One common approach is to start with the formation of the benzodiazepine core through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequently, the ethanesulfonyl group can be introduced via sulfonylation reactions, and the phenylpiperazine moiety can be attached through nucleophilic substitution or coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

In terms of biological activities, 2-2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl-1-(4-phenylpiperazin-1-y)ethan-one has been studied for its potential as an anxiolytic and antidepressant agent. Benzodiazepines are known for their ability to enhance the effects of gamma-Aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the CNS. The presence of the ethanesulfonyl group and phenylpiperazine moiety may modulate this activity in unique ways. Recent research has shown that this compound exhibits potent binding affinity to GABAA receptors and may have a favorable pharmacokinetic profile compared to traditional benzodiazepines.

Clinical trials involving 2-{[4-(phenyl-piperazinone)]methyl}-5-[[(ethylsulfonyl)methyl]amino]-7-chloro-benzo[d]isoxazole, a closely related compound, have demonstrated promising results in treating anxiety disorders and depression. These findings suggest that compounds like 2-{[4-(phenyl-piperazinone)]methyl}-5-[[(ethylsulfonyl)methyl]amino]-7-chloro-benzo[d]isoxazole may offer improved efficacy and reduced side effects compared to existing medications. However, further studies are needed to fully understand the mechanisms of action and long-term safety profiles of these compounds.

In addition to its potential therapeutic applications, 2-{[4-(phenyl-piperazinone)]methyl}-5-[[(ethylsulfonyl)methyl]amino]-7-chloro-benzo[d]isoxazole has also been investigated for its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of this compound to modulate neurotransmitter systems and potentially protect against neurotoxicity makes it an attractive candidate for further research in these areas.

The development of new benzodiazepine derivatives like 2-{[4-(phenyl-piperazinone)]methyl}-5-[[(ethylsulfonyl)methyl]amino]-7-chloro-benzo[d]isoxazole is crucial for advancing our understanding of CNS disorders and improving treatment options for patients. Ongoing research efforts are focused on optimizing the chemical structure to enhance potency, selectivity, and safety profiles. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are essential for translating these promising findings into clinical practice.

In conclusion, 2-{[4-(phenyl-piperazinone)]methyl}-5-[[(ethylsulfonyl)methyl]amino]-7-chloro-benzo[d]isoxazole (CAS No. 886923-93-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in various therapeutic areas. As research continues to uncover new insights into the mechanisms of action and potential applications of this compound, it holds great promise for improving patient outcomes in multiple medical conditions.